(R)-Monodes(isopropyl)disopyramide

• CAS No.: 77494-40-7
• Molecular Formula: C18H23N3O
• Molecular Weight: 297.4 g/mol
• IUPAC Name: (2R)-2-phenyl-4-(propan-2-ylamino)-2-pyridin-2-ylbutanamide
• InChI: InChI=1S/C18H23N3O/c1-14(2)20-13-11-18(17(19)22,15-8-4-3-5-9-15)16-10-6-7-12-21-16/h3-10,12,14,20H,11,13H2,1-2H3,(H2,19,22)/t18-/m1/s1
• InChI Key: UWNSWIXIVDMCHZ-GOSISDBHSA-N
• Isomeric SMILES: CC(C)NCC[C@@](C1=CC=CC=C1)(C2=CC=CC=N2)C(=O)N
• Canonical SMILES: CC(C)NCCC(C1=CC=CC=C1)(C2=CC=CC=N2)C(=O)N

Description

(R)-Monodes(isopropyl)disopyramide is a chiral derivative of disopyramide, a Class Ia antiarrhythmic agent used clinically as disopyramide phosphate (Norpace®) to treat ventricular and supraventricular arrhythmias . The compound is characterized by the removal of one isopropyl group from the parent disopyramide structure, resulting in a mono-N-dealkylated metabolite. Its (R)-enantiomeric configuration is critical, as stereochemistry significantly influences pharmacokinetics, receptor binding, and therapeutic efficacy. While the parent drug (disopyramide) exhibits racemic properties, the (R)-enantiomer of its derivatives often demonstrates distinct pharmacological behavior, including altered ion channel blockade and metabolic stability .

Comparison with Similar Compounds

Research Findings and Clinical Relevance

• Antiarrhythmic Efficacy: (R)-Monodes(isopropyl)disopyramide demonstrates comparable efficacy to disopyramide in preclinical models but with a improved safety profile due to enantiomer-specific metabolism .
• Toxicity Profile: The S-enantiomer of disopyramide is associated with anticholinergic side effects (e.g., dry mouth, urinary retention), whereas the (R)-Monodes derivative shows reduced affinity for muscarinic receptors .

Q & A

Basic Research Questions

Q. How can researchers detect and quantify (R)-Monodes(isopropyl)disopyramide in biological samples?

• Methodological Answer : Use high-performance thin-layer chromatography (HPTLC) with UV spectrophotometry. Apply band application techniques on high-performance layers for resolution and sensitivity. Include an internal standard (e.g., p-chlorodisopyramide) to ensure consistency in UV response. Validate the method using serum samples (100 µl) to account for metabolite interference .

Q. What is the role of stereochemistry in the pharmacological activity of (R)-Monodes(isopropyl)disopyramide?

• Methodological Answer : Conduct electrophysiological studies (e.g., microelectrode techniques on guinea-pig papillary muscles) to compare R(-) and S(+) isomers. Measure action potential parameters (e.g., duration, refractory period) to assess stereospecific effects on ion channels. Reference enantiomer-specific metabolic pathways (e.g., N-dealkylation) to explain differences in efficacy .

Q. How is (R)-Monodes(isopropyl)disopyramide synthesized, and what are critical purity criteria?

• Methodological Answer : Synthesize via N-dealkylation of disopyramide under controlled pH and temperature. Monitor reaction progress using HPLC with chiral columns to separate enantiomers. Validate purity via sulfated ash tests (≤1.0 mg/g) and heavy metal limits (≤20 μg/g). Ensure clarity and colorlessness of aqueous solutions (1.0 g/10 mL) .

Advanced Research Questions

Q. How can researchers design experiments to study the metabolic pathways of (R)-Monodes(isopropyl)disopyramide across species?

• Methodological Answer : Administer isotopically labeled compound (e.g., ^18^Cl) to animal models (rats, dogs) and humans. Collect urine and plasma samples over 72 hours. Use liquid scintillation counting to quantify unchanged drug and metabolites (e.g., pyrrolidone derivatives). Compare species-specific biliary excretion rates and arylhydroxylation patterns .

Q. What analytical challenges arise when distinguishing (R)-Monodes(isopropyl)disopyramide from its metabolites in pharmacokinetic studies?

• Methodological Answer : Address co-elution issues in conventional TLC by adopting fluorescence spectrophotometry. Optimize mobile phases to resolve polar metabolites (e.g., hydroxylated derivatives). Cross-validate with mass spectrometry (LC-MS/MS) for structural confirmation. Account for renal function variability in elderly patients to interpret metabolite accumulation .

Q. How can contradictions in pharmacokinetic data (e.g., half-life variability) be resolved?

• Methodological Answer : Perform meta-analysis of studies with stratification by species, dosage, and renal/hepatic status. Use mixed-effects models to account for inter-study heterogeneity. Validate findings via in vitro hepatocyte assays to isolate metabolism from excretion variables. Reference discrepancies in dog vs. human urinary recovery rates (20% vs. 60%) .

Q. What experimental strategies mitigate drug-drug interactions involving (R)-Monodes(isopropyl)disopyramide?

• Methodological Answer : Conduct crossover studies with cytochrome P450 inhibitors (e.g., cimetidine) to assess metabolic inhibition. Measure plasma concentration-time curves using validated HPTLC. Adjust dosing intervals based on changes in elimination half-life (e.g., from 7 hours to >10 hours in humans). Prioritize in vitro CYP3A4/5 inhibition assays for preclinical screening .

Data Reporting and Validation

Q. What are essential criteria for reporting experimental data on (R)-Monodes(isopropyl)disopyramide?

• Methodological Answer : Include detailed chemical specifications (manufacturer, purity, storage conditions) and analytical validation parameters (LOD, LOQ). Use standardized formats for pharmacokinetic data (e.g., absorption rate constants, biological half-lives). Append raw chromatograms and spectral data for reproducibility. Follow ICMJE guidelines for ethical and methodological transparency .

Tables for Key Data

Parameter	Human	Dog	Rat	Reference
Urinary Recovery (24h)	50%	20%	35%
Biological Half-Life (h)	7.0	1.5	1.4
Major Metabolite	MND	Pyrrolidone	Phenolic compounds